![molecular formula C7H7N5 B6165648 pyrido[2,3-d]pyrimidine-2,4-diamine CAS No. 2312-91-6](/img/no-structure.png)
pyrido[2,3-d]pyrimidine-2,4-diamine
Overview
Description
Pyrido[2,3-d]pyrimidine-2,4-diamine is an emerging scaffold in medicinal chemistry having a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic . It is a kinase inhibitor targeting all members of the HER family, with a novel mechanism of action .
Synthesis Analysis
The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N, N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 .Molecular Structure Analysis
The molecular weight of this compound is 161.17 . Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings .Chemical Reactions Analysis
In the synthesis of this compound, the pyrimidone nucleus was unaffected nor were there any side-reactions. Suitably functionalised pyrimidine-2,4-diones cyclised intramolecularly to yield the novel furo [2″,3″:4′,5′]isoxazolo [3′,4′:4,5]pyrido [2,3-]pyrimidines in excellent yields .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 342-347 .Mechanism of Action
Pyrido[2,3-d]pyrimidine-2,4-diamine targets different cancer targets, including tyrosine kinase, extracellular regulated protein kinases ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors, their signaling pathways, mechanism of action and structure activity relationship of pyrido[2,3-d]pyrimidine derivatives as inhibitors of the above-mentioned targets .
Safety and Hazards
Future Directions
The pyridopyrimidine moiety is present in relevant drugs and, in recent years, it has been studied in the development of new therapies, as evidenced by numerous publications, studies and clinical trials . This review will represent the complete medicinal and pharmacological profile of pyrido[2,3-d]pyrimidines as anticancer agents, and will help scientists to design new selective, effective and safe anticancer agents .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pyrido[2,3-d]pyrimidine-2,4-diamine involves the condensation of 2-aminopyridine with 2,4-dichloropyrimidine followed by reduction of the resulting intermediate.", "Starting Materials": [ "2-aminopyridine", "2,4-dichloropyrimidine", "Sodium borohydride", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine in methanol and add 2,4-dichloropyrimidine dropwise with stirring.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture and filter the precipitate.", "Step 4: Dissolve the precipitate in acetic acid and add sodium borohydride slowly with stirring.", "Step 5: Heat the reaction mixture at reflux for 6 hours.", "Step 6: Cool the reaction mixture and filter the precipitate.", "Step 7: Wash the precipitate with water and dry to obtain pyrido[2,3-d]pyrimidine-2,4-diamine." ] } | |
| 2312-91-6 | |
Molecular Formula |
C7H7N5 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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